Cas no 2680607-23-0 (2-(3-bromo-5-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-(3-bromo-5-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680607-23-0
• MF: C₁₃H₁₄BrNO₄
• MW: 328.158563137054
• CID: 5620767
• PubChem ID: 165924304
• Update Time: 2025-10-28

2-(3-bromo-5-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295141
• 2680607-23-0
• 2-(3-bromo-5-methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2-(3-bromo-5-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C13H14BrNO4/c1-3-4-19-13(18)15-11(12(16)17)9-5-8(2)6-10(14)7-9/h3,5-7,11H,1,4H2,2H3,(H,15,18)(H,16,17)
• InChI Key： DOFDXKHTVCRYMB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 327.01062g/mol
• Monoisotopic Mass: 327.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-bromo-5-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Comprehensive Analysis of 2-(3-bromo-5-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680607-23-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(3-bromo-5-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680607-23-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its brominated aromatic ring and allyloxycarbonylamino functional group, is a subject of interest for researchers exploring novel synthetic intermediates and bioactive molecules. Its molecular formula, C₁₃H₁₄BrNO₄, highlights its complexity and versatility in chemical synthesis.

The compound's 3-bromo-5-methylphenyl moiety is particularly noteworthy, as brominated aromatic compounds are frequently employed in cross-coupling reactions, a hot topic in modern organic synthesis. Researchers are increasingly investigating such compounds for their role in palladium-catalyzed reactions, including Suzuki-Miyaura and Heck couplings, which are pivotal in drug discovery and material science. Additionally, the prop-2-en-1-yloxy carbonylamino group introduces a reactive handle for further functionalization, making this compound a valuable building block in peptide mimetics and prodrug design.

From an industrial perspective, 2-(3-bromo-5-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid aligns with the growing demand for high-purity intermediates in pharmaceutical manufacturing. With the rise of personalized medicine and targeted therapies, the need for specialized compounds like this has surged. Its potential applications in kinase inhibitor development and inflammatory disease research are areas of active exploration, as evidenced by recent publications and patent filings.

Environmental and safety considerations are also critical when discussing this compound. While not classified as hazardous under current regulations, its bromine substituent necessitates careful handling to minimize ecological impact. The pharmaceutical industry's shift toward green chemistry principles has prompted researchers to explore sustainable synthetic routes for such compounds, reducing waste and energy consumption.

In summary, 2-(3-bromo-5-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680607-23-0) represents a fascinating intersection of structural complexity, synthetic utility, and biomedical potential. Its study contributes to broader discussions in drug discovery, catalysis, and sustainable chemistry, making it a compound of enduring relevance in scientific research.